([4-(2-Chlorophenyl)-1,3-thiazol-2-yl]methyl)amine dihydrochloride
Overview
Description
The compound “([4-(2-Chlorophenyl)-1,3-thiazol-2-yl]methyl)amine dihydrochloride” is a complex organic molecule. It contains a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . The thiazole ring is part of a larger structure that includes a chlorophenyl group and a methylamine group .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H11ClN2S.2ClH/c12-10-4-2-1-3-9 (10)11-14-8 (5-6-13)7-15-11;;/h1-4,7H,5-6,13H2;2*1H . This indicates the presence of a thiazole ring, a chlorophenyl group, and a methylamine group in the structure.Physical And Chemical Properties Analysis
The molecular weight of this compound is 311.66 . It is a powder at room temperature . Other physical and chemical properties are not detailed in the available literature.Scientific Research Applications
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N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide Derivatives
- Methods : The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental) .
- Results : Compounds d1, d2, and d3 showed promising antimicrobial activity. Compounds d6 and d7 were found to be the most active ones against the breast cancer cell line .
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4-(2-Amino-6-(2-(4-chlorophenyl)-1H-indol-3-yl)pyrimidin-4-yl)phenol and 4-(4-Aminophenyl)-6-(2-(4-chlorophenyl)-1H-indol-3-yl)pyrimidin-2-amine
- Application : These compounds have shown significant anti-inflammatory activity .
- Methods : The synthesis of these compounds involves the reaction of 2-amino-6-(2-(4-chlorophenyl)-1H-indol-3-yl)pyrimidin-4-yl with phenol and 4-aminophenyl .
- Results : Compounds showed 87.4% and 88.2% inflammation inhibition using paw edema, 78.5% and 76.6% inhibition of acetic acid-induced writhings .
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2-Substituted Chiral Piperazines
- Application : These compounds have been synthesized for their potential applications in drug development .
- Methods : The synthesis of 2-substituted chiral piperazines involves the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions .
- Results : The protected diamines were obtained in two steps from available amino acids .
Safety And Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
[4-(2-chlorophenyl)-1,3-thiazol-2-yl]methanamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2S.2ClH/c11-8-4-2-1-3-7(8)9-6-14-10(5-12)13-9;;/h1-4,6H,5,12H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGTUITIHCLDFRX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CSC(=N2)CN)Cl.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11Cl3N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
([4-(2-Chlorophenyl)-1,3-thiazol-2-yl]methyl)amine dihydrochloride |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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